Naltrexol

Opioid receptor pharmacology Constitutive activity Inverse agonism
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C20H25NO4
Molecular Weight 343.4 g/mol
Cat. No. B16340945
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Technical Parameters


Basic Identity
Product NameNaltrexol
Molecular FormulaC20H25NO4
Molecular Weight343.4 g/mol
Structural Identifiers
InChIInChI=1S/C20H25NO4/c22-13-4-3-12-9-15-20(24)6-5-14(23)18-19(20,16(12)17(13)25-18)7-8-21(15)10-11-1-2-11/h3-4,11,14-15,18,22-24H,1-2,5-10H2/t14?,15-,18+,19+,20-/m1/s1
InChIKeyJLVNEHKORQFVQJ-PHBYWZJISA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Naltrexol (6β-Naltrexol) Differentiation Guide


Naltrexol (6β-naltrexol) is the primary active metabolite of the clinically used opioid antagonist naltrexone [1]. It belongs to the morphinan class of opioid receptor antagonists and binds with high affinity to the μ-opioid receptor (MOR), κ-opioid receptor (KOR), and δ-opioid receptor (DOR). Unlike naltrexone and naloxone, which function as inverse agonists at constitutively active MOR, 6β-naltrexol is classified as a neutral antagonist, displaying minimal negative intrinsic efficacy [1][2]. This pharmacological distinction, combined with a significantly longer elimination half-life than its parent compound, creates unique experimental and potential therapeutic applications where inverse agonism is undesirable [3].

Neutral antagonist at MOR — does not trigger inverse agonism in opioid-dependent models
Extended elimination half-life supports sustained receptor engagement in longitudinal studies
DEA-unscheduled — simplifies research procurement without Schedule II controlled substance requirements

Why Naltrexol Cannot Be Substituted


Generic substitution of naltrexol with naltrexone, naloxone, or 6α-naltrexol fails because these compounds differ fundamentally in their inverse agonist/neutral antagonist efficacy profiles at the μ-opioid receptor [1]. In opioid-naïve systems, they appear similar; however, under conditions of opioid dependence or constitutive receptor activity, naltrexone and naloxone function as potent inverse agonists that suppress basal MOR signaling and precipitate severe withdrawal, while 6β-naltrexol retains neutral antagonist character and produces markedly less withdrawal [1][2]. These functional differences translate into dramatically different in vivo potencies — up to 1,107-fold for withdrawal precipitation — meaning that dose-equivalent substitution based on binding affinity alone yields profoundly different biological outcomes [3].

6β-Naltrexol (Target)
Neutral antagonist at MOR; retains blockade without inverse agonist signaling
Naltrexone / Naloxone
Inverse agonists — may suppress basal MOR signaling and precipitate withdrawal in dependent models
6β-Naltrexol
Specific 6β-hydroxy stereochemistry determines neutral antagonist character
6α-Naltrexol
Different stereoisomer; may exhibit altered receptor interaction and functional response
Functional Selectivity
Replacement must consider functional potency divergence, not binding affinity alone
Affinity-Based Substitution
Similar Ki values can mask 100- to 1,000-fold differences in in vivo withdrawal potency

Naltrexol Quantitative Differentiation Evidence


Neutral Antagonist Functional Selectivity

6β-Naltrexol is a neutral antagonist at the μ-opioid receptor, while naltrexone and naloxone function as inverse agonists under conditions of constitutive receptor activity induced by chronic opioid exposure [1]. In the fentanyl-dependent mouse model, the relative potency to precipitate withdrawal jumping diverges dramatically: naltrexone (inverse agonist) is 1,107-fold more potent than 6β-naltrexol, and naloxone is 415-fold more potent, despite all three compounds showing relatively comparable potency in blocking fentanyl-induced analgesia (17:4:1 for naltrexone:naloxone:6β-naltrexol) [1]. In a chronic morphine-dependence mouse model, 6β-naltrexol was approximately 77-fold less potent than naltrexone and 30-fold less potent than naloxone in precipitating withdrawal [2]. This functional selectivity — retaining antagonist blockade of agonist effects while minimizing inverse agonist-driven withdrawal — is unique to 6β-naltrexol among the clinically established MOR antagonists [1][2].

Withdrawal Potency Differential
Head-to-head
Naltrexone 1,107-fold and naloxone 415-fold more potent than 6β-naltrexol at precipitating withdrawal in fentanyl-dependent mice
Supports neutral antagonist selection for dependence research without withdrawal confound
Fentanyl-dependent mouse model; Sirohi et al., 2009
Opioid receptor pharmacology Constitutive activity Inverse agonism Neutral antagonism

In Vivo MOR Antagonist Potency in Primates

In rhesus monkeys, in vivo apparent pA2 analysis comparing μ-opioid receptor antagonist potency against alfentanil-induced antinociception revealed that 6β-naltrexol is 100-fold less potent than naltrexone [1]. The apparent pA2 value for 6β-naltrexol was 6.5, compared to 8.5 for naltrexone determined previously [1]. This large in vivo potency differential contrasts with only a 2-fold difference in in vitro MOR binding affinity (naltrexone Ki = 1.4 nM; 6β-naltrexol Ki = 2.12–3.2 nM) [1][2]. 6β-Naltrexol (0.32–3.2 mg/kg) dose-dependently produced parallel rightward shifts of the alfentanil dose-response curve, confirming competitive MOR antagonist behavior at the receptor level, but the 100-fold potency gap demonstrates that in vitro binding affinity alone does not predict in vivo functional antagonist potency for this compound class [1].

In Vivo MOR Antagonist Potency
Head-to-head
6β-Naltrexol 100-fold less potent than naltrexone (apparent pA2 6.5 vs 8.5) in rhesus monkey antinociception
Informs dose calibration for NHP model studies; in vitro binding affinity not predictive
Rhesus monkey alfentanil challenge; Ko et al., 2006
In vivo pharmacology Non-human primate pA2 analysis Antinociception

Pharmacokinetic Differentiation

6β-Naltrexol exhibits a substantially longer elimination half-life than its parent compound naltrexone, a pharmacokinetic advantage that directly impacts experimental design and dosing regimens [1]. In healthy human volunteers, the mean elimination half-life of 6β-naltrexol is approximately 12–13 hours, compared to approximately 4 hours for naltrexone, representing a 3- to 3.25-fold longer terminal half-life [1][2]. After oral naltrexone administration, systemic exposure to 6β-naltrexol vastly exceeds that of the parent drug: AUC for 6β-naltrexol was 2,467 ± 730 ng/mL × 24 h versus 200 ± 97 ng/mL × 24 h for naltrexone (p < 0.01), a 12.3-fold difference [3]. Steady-state 6β-naltrexol plasma concentrations are approximately 10- to 30-fold higher than naltrexone due to extensive first-pass hepatic metabolism [4].

Pharmacokinetic Profile
Reported
t1/2 12–13 h (3× naltrexone); AUC 12.3-fold higher than naltrexone after oral administration
Sustained exposure supports reduced dosing frequency in PK/PD research models
Human PK data; model translation requires validation
Pharmacokinetics Half-life Metabolism Drug exposure

DEA Descheduling and Regulatory Advantage

Effective August 21, 2019, the U.S. Drug Enforcement Administration (DEA) published a Final Rule removing 6β-naltrexol and its salts from all schedules of the Controlled Substances Act (CSA), making it an unscheduled substance [1]. Previously, 6β-naltrexol was classified as a Schedule II controlled substance because it could be derived from opium alkaloids. The DEA determined that 6β-naltrexol does not have abuse potential and lacks dependence liability — a finding supported by its neutral antagonist pharmacology [1]. In contrast, naltrexone remains a prescription-only medication (Schedule IV in some contexts), and naloxone is regulated as a prescription drug. For academic and industrial research laboratories in the United States, this descheduling eliminates the requirement for DEA registration, Schedule II record-keeping, secure storage, and controlled substance procurement paperwork when acquiring 6β-naltrexol [1].

Regulatory Status
Regulatory context
DEA removed 6β-naltrexol from CSA schedules (2019); no controlled substance restrictions
Simplifies procurement for research labs; eliminates Schedule II record-keeping
U.S. only; verify international regulations
Controlled substances DEA scheduling Research procurement Regulatory compliance

Opioid Receptor Binding Selectivity Profile

6β-Naltrexol exhibits a distinct opioid receptor subtype selectivity profile compared to naltrexone [1]. At the MOR, 6β-naltrexol Ki values range from 0.74 to 2.12 nM across different studies, compared to 0.31–1.4 nM for naltrexone, representing approximately 1.5- to 2.4-fold lower MOR affinity [1][2]. At the KOR, 6β-naltrexol affinity (Ki = 2.0–20.4 nM) is comparable to naltrexone (Ki = 1.0–20.0 nM) [1]. However, at the DOR, 6β-naltrexol shows substantially reduced affinity (Ki = 29–212 nM) compared to naltrexone (Ki = 7.0–213 nM across sources), with one study reporting a MOR:DOR selectivity ratio of approximately 100:1 for 6β-naltrexol [2]. This binding profile, combined with the neutral antagonist efficacy characteristic, defines a pharmacological signature that is not replicated by naltrexone, naloxone, or 6α-naltrexol [1][3].

Receptor Binding Selectivity
Reported
MOR Ki 0.74–2.12 nM; DOR Ki 29–212 nM (~100:1 MOR:DOR); naltrexone shows distinct profile
MOR-preferring antagonist; reduced DOR engagement relative to naltrexone
Binding variability across studies; lot-specific characterization advised
Receptor binding Selectivity Opioid receptor subtypes Off-target activity

Withdrawal Precipitation Safety Margin

In an acute opioid dependence mouse model, 6β-naltrexol precipitated only minimal withdrawal even at high doses, whereas naltrexone and naloxone produced robust, dose-dependent withdrawal [1]. Quantitative analysis from a chronic dependence model showed that 6β-naltrexol was approximately 77-fold less potent than naltrexone and 30-fold less potent than naloxone in precipitating withdrawal [1]. Critically, 6β-naltrexol pretreatment actively reduced naloxone-precipitated withdrawal in both morphine-dependent and fentanyl-dependent mice, demonstrating its neutral antagonist property of occupying MOR without triggering the inverse agonist signaling that drives withdrawal [2]. This functional property is not shared by naltrexone or naloxone, both of which exhibit inverse agonist activity under opioid-dependent conditions [1][2].

Withdrawal Potency Margin
Head-to-head
6β-Naltrexol 77-fold less potent than naltrexone, 30-fold less potent than naloxone in precipitating withdrawal in morphine-dependent mice
Enables MOR blockade with minimized withdrawal in dependence research models
Morphine-dependent mouse model; Raehal et al., 2005
Withdrawal Safety pharmacology Opioid dependence Therapeutic index

Naltrexol Research and Industrial Applications


Opioid Dependence & Withdrawal Mechanism Studies

In rodent and non-human primate models of opioid dependence, 6β-naltrexol enables investigators to block μ-opioid receptors while minimizing the confound of precipitated withdrawal. Doses should be calibrated using the established in vivo potency relationships: 6β-naltrexol is approximately 100-fold less potent than naltrexone in primates [1] and 77-fold less potent at precipitating withdrawal in mice [2]. Typical effective dose ranges in mice for MOR blockade are 0.32–10 mg/kg for 6β-naltrexol, compared to 0.01–0.1 mg/kg for naltrexone [2].

Sustained MOR Antagonism in Longitudinal Studies

For experimental protocols requiring sustained, predictable MOR antagonist coverage over 12–24 hours without repeated dosing, 6β-naltrexol provides a pharmacokinetic advantage over naltrexone (t1/2 ≈ 13 h vs. 4 h) [1]. This is particularly relevant in behavioral pharmacology studies where dosing frequency can confound behavioral readouts. Procurement of pure 6β-naltrexol, rather than relying on in vivo metabolic conversion from naltrexone, ensures controlled exposure levels [2].

DEA-Registration-Free Research Procurement

Academic and industrial laboratories that lack DEA Schedule II registration can legally procure, store, and use 6β-naltrexol without controlled substance licensing, as the compound was descheduled by the DEA in 2019 [1]. This regulatory advantage makes 6β-naltrexol the preferred MOR antagonist for laboratories where obtaining and maintaining Schedule II registration is impractical, provided the neutral antagonist pharmacology aligns with the experimental objectives.

Constitutive MOR Signaling in Transfected Cell Systems

In HEK293 or C6 glioma cell lines expressing recombinant MOR, 6β-naltrexol serves as a reference neutral antagonist to distinguish inverse agonist effects (naltrexone, naloxone) from pure competitive blockade [1]. Under conditions of morphine pretreatment that upregulate basal MOR signaling, 6β-naltrexol does not suppress constitutive [35S]GTPγS binding, whereas naltrexone and naloxone reduce basal signaling, confirming the neutral antagonist classification [1]. Researchers should specify 6β-naltrexol in procurement when the experimental design requires a neutral antagonist comparator arm.

Application
Selection Property
Validation Focus
Opioid dependence mechanism research
Neutral antagonist profile at MOR
Withdrawal endpoint comparison vs. naltrexone/naloxone
Sustained MOR antagonist in longitudinal models
Extended elimination half-life
PK/PD model validation; exposure-response modeling
Regulatory-accessible MOR antagonist procurement
Unscheduled status (DEA descheduled)
Institutional compliance review
Constitutive MOR signaling assays (transfected cells)
Absence of inverse agonism at constitutively active MOR
[35S]GTPγS binding control experiments
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